1-Piperazinecarboxylic acid, 4-(4-formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester

Specification

• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol
• IUPAC Name: tert-butyl 4-(4-formyl-5-methyl-2-phenylpyrazol-3-yl)piperazine-1-carboxylate
• Standard InChI: InChI=1S/C20H26N4O3/c1-15-17(14-25)18(24(21-15)16-8-6-5-7-9-16)22-10-12-23(13-11-22)19(26)27-20(2,3)4/h5-9,14H,10-13H2,1-4H3
• Standard InChI Key: CIMXEECJULBXOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C=O)N2CCN(CC2)C(=O)OC(C)(C)C)C3=CC=CC=C3

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure comprises three distinct regions:

• A piperazine ring substituted at the 4-position with a pyrazole derivative.

• A pyrazole ring functionalized with a formyl group (-CHO) at the 4-position, a methyl group (-CH₃) at the 3-position, and a phenyl group (-C₆H₅) at the 1-position.

• A tert-butyl ester group (1,1-dimethylethyl) protecting the piperazine’s carboxylic acid functionality.

This arrangement confers unique steric and electronic properties. The piperazine ring’s nitrogen atoms provide sites for hydrogen bonding and protonation, while the pyrazole’s formyl group introduces electrophilic reactivity, enabling further derivatization.

Table 1: Key Chemical Identifiers

Property	Value
CAS Number	1572583-25-5
Molecular Formula	C₂₀H₂₆N₄O₃
Molecular Weight	370.4 g/mol
IUPAC Name	tert-Butyl 4-(4-formyl-5-methyl-2-phenylpyrazol-3-yl)piperazine-1-carboxylate

Synthesis and Manufacturing

Synthetic Routes

The synthesis involves sequential construction of the pyrazole and piperazine components, followed by coupling and protection steps:

Step 1: Pyrazole Ring Formation
The 4-formyl-3-methyl-1-phenyl-1H-pyrazole moiety is synthesized via cyclocondensation of phenylhydrazine with a β-ketoester, such as ethyl acetoacetate, under acidic conditions. Subsequent formylation at the 4-position employs the Vilsmeier-Haack reaction, using phosphoryl chloride (POCl₃) and dimethylformamide (DMF).

Step 2: Piperazine Functionalization
The piperazine ring is introduced via nucleophilic substitution or coupling reactions. For instance, the pyrazole’s 5-position may react with a brominated piperazine derivative under Buchwald-Hartwig amination conditions.

Step 3: tert-Butyl Protection
The carboxylic acid group of piperazine is protected as a tert-butyl ester using di-tert-butyl dicarbonate [(Boc)₂O] in the presence of a base like triethylamine.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield
1	Phenylhydrazine, ethyl acetoacetate, H₂SO₄, reflux	65–70%
2	POCl₃, DMF, 0–5°C	80%
3	Boc₂O, Et₃N, CH₂Cl₂, rt	90%

Industrial-Scale Considerations

Large-scale production necessitates optimization for cost and safety:

• Solvent Recovery: Dichloromethane (Step 3) is replaced with toluene to reduce environmental impact.

• Catalysis: Palladium-based catalysts (e.g., Pd(OAc)₂) enhance coupling efficiency in Step 2.

Physicochemical Properties

Solubility and Stability

• Solubility: Moderate solubility in polar aprotic solvents (e.g., DMF, DMSO) due to the tert-butyl group’s lipophilicity. Limited water solubility (<1 mg/mL).

• Stability: Stable under inert storage conditions (–20°C). The Boc group is susceptible to acidic hydrolysis (TFA/CH₂Cl₂), while the formyl group may oxidize under strong oxidative conditions.

Crystallinity and Melting Point

No crystallographic data are available, but related tert-butyl-protected piperazines exhibit melting points of 120–150°C.

Comparative Analysis with Related Compounds

Table 3: Structural and Functional Comparisons

Compound	Key Features	Bioactivity
Target Compound (CAS 1572583-25-5)	Piperazine-pyrazole with formyl group	Undocumented (speculative: kinase inhibition)
[(4-Formyl-3-methyl-1-phenyl-1H-pyrazol-5-yl)thio]acetic acid (CAS 24099-02-3)	Pyrazole-thioacetic acid	Antioxidant, anticancer
tert-Butyl 4-(3-oxobutanoyl)piperazine-1-carboxylate (CAS 401566-77-6)	Piperazine with ketone functionality	Antibacterial

Challenges and Future Directions

Synthetic Challenges

• Regioselectivity: Ensuring formylation occurs exclusively at the pyrazole’s 4-position requires precise control of reaction conditions.

• Deprotection Strategies: Selective removal of the tert-butyl group without affecting the formyl moiety remains untested.

Research Opportunities

• Biological Screening: Prioritize assays against kinase targets (e.g., BRAF, CDK2) and antimicrobial panels.

• Formulation Studies: Explore prodrug strategies by modifying the formyl group to improve pharmacokinetics.